Cas no 46429-76-9 (N,N-Dimethyl-3,5-dinitroaniline)

• Product Name: N,N-Dimethyl-3,5-dinitroaniline
• CAS No: 46429-76-9
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• MDL: MFCD00671530
• CID: 325534
• PubChem ID: 50936924
• Update Time: 2025-11-05

N,N-Dimethyl-3,5-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-3,5-dinitro-
• N,N-Dimethyl-3,5-dinitroaniline
• 3,4-Dinitro-N,N-dimethyl-anilin
• Benzenamine,N,N-dimethyl-3,5-dinitro
• N,N-Dimethyl-2,4-dinitro-anilin
• N,N-Dimethyl-3,5-dinitro-anilin
• N,N-dimethyl-3,5-dinitro-aniline
• OXIFFLMOPHMUEE-UHFFFAOYSA
• OXIFFLMOPHMUEE-UHFFFAOYSA-
• 46429-76-9
• InChI=1/C8H9N3O4/c1-9(2)6-3-7(10(12)13)5-8(4-6)11(14)15/h3-5H,1-2H3
• D2468
• FT-0639857
• DTXSID50678995
• MFCD00671530
• AKOS005174629
• AE-562/11817322
• CS-0368043
• LS-04762
• ALBB-014980
• OXIFFLMOPHMUEE-UHFFFAOYSA-N
• DB-051376
• (3,5-dinitrophenyl)dimethylamine

• MDL： MFCD00671530
• Inchi： 1S/C8H9N3O4/c1-9(2)6-3-7(10(12)13)5-8(4-6)11(14)15/h3-5H,1-2H3
• InChI Key： OXIFFLMOPHMUEE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)N(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 211.05900
• Monoisotopic Mass: 211.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 94.9A^2

Experimental Properties

• Density: 1.397
• Melting Point: 165.0 to 168.0 deg-C
• Boiling Point: 342.848°C at 760 mmHg
• Flash Point: 161.149°C
• Refractive Index: 1.628
• PSA: 94.88000
• LogP: 2.61540

N,N-Dimethyl-3,5-dinitroaniline Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H242-H302+H312+H332-H315-H319
• Warning Statement： P210-P220-P234-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P420-P501
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines

Additional information on N,N-Dimethyl-3,5-dinitroaniline

Professional Introduction to N,N-Dimethyl-3,5-dinitroaniline (CAS No. 46429-76-9)

N,N-Dimethyl-3,5-dinitroaniline, a compound with the chemical formula C₈H₈N₂O₄, is a derivative of aniline featuring two nitro groups and two methyl substituents. This N,N-Dimethyl-3,5-dinitroaniline exhibits unique chemical properties that make it a subject of interest in various research domains, particularly in the fields of organic synthesis and material science. The CAS No. 46429-76-9 assigned to this compound underscores its significance in the chemical industry and academic research.

The synthesis of N,N-Dimethyl-3,5-dinitroaniline typically involves the nitration of 3,5-dimethylaniline, a process that requires careful control of reaction conditions to ensure high yield and purity. The presence of both nitro and methyl groups imparts distinct reactivity, making this compound a valuable intermediate in the production of dyes, agrochemicals, and specialty chemicals. Recent advancements in catalytic methods have improved the efficiency of its synthesis, reducing byproducts and enhancing overall sustainability.

One of the most compelling aspects of N,N-Dimethyl-3,5-dinitroaniline is its potential application in pharmaceutical research. The nitro groups can be selectively reduced or converted into other functional moieties, enabling the development of novel bioactive molecules. For instance, researchers have explored its use as a precursor in the synthesis of antimalarial agents and antimicrobial compounds. The structural motif of this compound has been found to interact with biological targets in ways that could lead to innovative therapeutic strategies.

Recent studies have also highlighted the role of N,N-Dimethyl-3,5-dinitroaniline in advanced material science applications. Its ability to form stable complexes with metals has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promise in gas storage, separation technologies, and catalysis. The nitro groups serve as anchor points for further functionalization, allowing for the design of materials with tailored properties.

The electronic properties of N,N-Dimethyl-3,5-dinitroaniline make it a candidate for organic electronic applications. Its conjugated system and electron-withdrawing nature contribute to its utility in organic semiconductors and light-emitting diodes (OLEDs). Researchers are investigating its potential as a hole-transporting material or an electron acceptor in photovoltaic devices. The optimization of its molecular structure could lead to more efficient and cost-effective solutions for renewable energy technologies.

In conclusion, N,N-Dimethyl-3,5-dinitroaniline (CAS No. 46429-76-9) is a versatile compound with broad applications across multiple scientific disciplines. Its synthesis continues to be refined through innovative methodologies, while its potential in pharmaceuticals, materials science, and organic electronics remains extensively explored. As research progresses, this compound is expected to play an increasingly significant role in advancing technological and medical solutions.